Cas no 918817-81-9 (1-Hexadecanol, 2-(butylamino)-)

1-Hexadecanol, 2-(butylamino)- structure
918817-81-9 structure
Product Name:1-Hexadecanol, 2-(butylamino)-
CAS No:918817-81-9
MF:C20H43NO
MW:313.561526536942
CID:770364
PubChem ID:44420150
Update Time:2025-04-19

1-Hexadecanol, 2-(butylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexadecanol, 2-(butylamino)-
    • 2-(butylamino)hexadecan-1-ol
    • 918817-81-9
    • DTXSID30658856
    • 2-n-butylamino-hexadecan-1-ol
    • CHEMBL220120
    • Inchi: 1S/C20H43NO/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-20(19-22)21-18-6-4-2/h20-22H,3-19H2,1-2H3
    • InChI Key: OQEVREQISPKKPZ-UHFFFAOYSA-N
    • SMILES: OCC(CCCCCCCCCCCCCC)NCCCC

Computed Properties

  • Exact Mass: 313.334464995g/mol
  • Monoisotopic Mass: 313.334464995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 18
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 32.3Ų
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